Cas no 55620-99-0 ((4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl)
![(4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl structure](https://www.kuujia.com/scimg/cas/55620-99-0x500.png)
55620-99-0 structure
Product name:(4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl
(4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl Chemical and Physical Properties
Names and Identifiers
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- (4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl
- 8-(4',4'-Dimethyloxazolidine-N-oxyl)palmitoylcholine
- 55620-99-0
- 8-Doxylpalmitoylcholine
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- Inchi: InChI=1S/C25H50N2O4/c1-7-8-9-10-12-15-18-25(26(29)24(2,3)22-31-25)19-16-13-11-14-17-23(28)30-21-20-27(4,5)6/h7-22H2,1-6H3/q+1
- InChI Key: BMGKTDUWOAXQDJ-UHFFFAOYSA-N
- SMILES: CCCCCCCCC1(N(C(CO1)(C)C)[O])CCCCCCC(=O)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 442.37705808g/mol
- Monoisotopic Mass: 442.37705808g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 18
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 39.8Ų
(4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl Related Literature
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2. 1D silver(i) complex of nitronyl nitroxide with strong spin–spin interaction through silver(i) ionDeqing Zhang,Liang Ding,Wei Xu,Huaiming Hu,Daoben Zhu,Yuanhe Huang,Decai Fang Chem. Commun., 2002, 44-45
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Jeroen Peters,Alice Cardall,Willem Haasnoot Analyst, 2014,139, 3968-3976
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Dan-Dan Wang,Qiang Jin,Li-Wei Zou,Jie Hou,Xia Lv,Wei Lei,Hai-Ling Cheng,Guang-Bo Ge,Ling Yang Chem. Commun., 2016,52, 3183-3186
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Kumaresh Ghosh,Debojyoti Tarafdar,Asmita Samadder,Anisur Rahman Khuda-Bukhsh RSC Adv., 2014,4, 58530-58535
55620-99-0 ((4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl) Related Products
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